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Compound of Interest

Compound Name: (2S,3S)-3-aminopentan-2-ol

Cat. No.: B15315865

(2S,3S)-3-Aminopentan-2-ol: A Technical
Overview

This guide provides a comprehensive overview of the chemical identifiers for (2S,3S)-3-
aminopentan-2-ol. Due to the limited availability of specific experimental and biological data
for this stereoisomer in publicly accessible literature, this document also presents general
methodologies for the synthesis and potential biological activities associated with the broader
class of 3-amino alcohols. This information is intended for researchers, scientists, and
professionals in drug development.

Core Identifiers and Physicochemical Properties

(2S,3S)-3-Aminopentan-2-ol, also recognized by its IUPAC name (2S,3S)-2-aminopentan-3-
ol, is a specific stereoisomer of the amino alcohol 3-aminopentan-2-ol. The precise
arrangement of its functional groups in three-dimensional space is defined by the (2S,3S)
designation. The following table summarizes its key identifiers and computed physicochemical

properties.
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Identifier Type Value

CAS Number 180187-00-2

PubChem CID 10080347

IUPAC Name (2S,3S)-2-aminopentan-3-ol

Molecular Formula CsH13NO

Molecular Weight 103.16 g/mol

nChi INChl=1S/C5H13NO/c1-3-5(7)4(2)6/h4-
5,7H,3,6H2,1-2H3/t4-,5-/m0/s1

InChlKey JPGZDACJIPHKML-WHFBIAKZSA-N

Canonical SMILES CC--INVALID-LINK--N">C@@HO

General Synthesis of B-Amino Alcohols

While a specific, detailed experimental protocol for the synthesis of (2S,3S)-3-aminopentan-2-
ol is not readily available in the cited literature, a common and versatile method for the
synthesis of 3-amino alcohols involves the nucleophilic ring-opening of epoxides with amines.
[1] This reaction is a cornerstone in the synthesis of this class of compounds.

The general workflow for this synthesis is depicted in the diagram below. The reaction typically
proceeds by the attack of an amine on one of the carbon atoms of the epoxide ring, leading to
the formation of the corresponding [3-amino alcohol. The regioselectivity and stereoselectivity of
the reaction can often be controlled by the choice of reactants, catalysts, and reaction
conditions.
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General Synthesis of 3-Amino Alcohols
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Caption: General workflow for the synthesis of -amino alcohols.

Potential Biological Activities of Amino Alcohols

The amino alcohol functional group is a key pharmacophore in a wide range of biologically
active compounds. While the specific biological activity of (2S,3S)-3-aminopentan-2-ol is not
documented in the provided search results, the broader class of amino alcohols has been
shown to exhibit a variety of therapeutic effects. This suggests potential areas of investigation

for novel amino alcohol-containing compounds.
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The potential biological activities of this chemical class are diverse and include:

« Antimicrobial and Antifungal Activity: Certain amino alcohols have demonstrated inhibitory
effects against various strains of bacteria and fungi.[2]

o Antimalarial Properties: The amino alcohol moiety is a critical feature in several antimalarial
drugs.[3]

e Anti-inflammatory Effects: Some [3-amino alcohol derivatives have been identified as
inhibitors of the Toll-Like Receptor 4 (TLR4) mediated inflammatory response, indicating
potential for development as anti-sepsis therapeutics.[4]

» Cardiovascular and CNS Applications: The amino alcohol structure is present in many
pharmaceuticals, including beta-blockers used for hypertension and other cardiovascular
conditions, as well as drugs targeting the central nervous system.[5]

The logical relationship of these potential therapeutic areas is illustrated in the following
diagram.
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Caption: Potential therapeutic applications of the amino alcohol class of compounds.

Conclusion
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(2S,3S)-3-Aminopentan-2-ol is a distinct chemical entity with well-defined identifiers. While
specific experimental data on its synthesis and biological function are not widely published, its
structural classification as a [3-amino alcohol places it within a class of compounds of significant
interest to the pharmaceutical and life sciences industries. The general synthetic routes and
broad spectrum of biological activities associated with amino alcohols provide a valuable
framework for future research and development involving this and related molecules. Further
investigation is warranted to elucidate the specific properties and potential applications of the
(2S,3S) stereoisomer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15315865?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15315865?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

